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Compound of Interest

Compound Name: Pyren-1-yl Acetate

Cat. No.: B104027 Get Quote

Introduction

Pyren-1-yl acetate, also known as 1-acetoxypyrene, is a fluorogenic substrate widely utilized

in biochemical assays to detect the activity of various esterase enzymes.[1] The principle of its

application lies in the enzymatic hydrolysis of the acetate group. In its native ester form, pyren-
1-yl acetate exhibits low fluorescence. However, upon cleavage by an esterase, it releases the

highly fluorescent compound 1-hydroxypyrene (pyrenol), resulting in a significant increase in

fluorescence intensity that can be readily measured. This property makes it a valuable tool for

researchers in drug development and molecular biology for screening enzyme inhibitors and

characterizing enzyme kinetics.

Principle of Detection

The enzymatic reaction involves the conversion of a weakly fluorescent substrate to a highly

fluorescent product, providing a direct correlation between fluorescence intensity and enzyme

activity. This "turn-on" fluorescence mechanism offers high sensitivity and a good signal-to-

noise ratio. The reaction is central to high-throughput screening (HTS) campaigns aimed at

discovering novel therapeutic agents that modulate esterase activity.

Chemical and Physical Properties
Proper preparation of stock solutions requires an understanding of the physicochemical

properties of pyren-1-yl acetate. Due to its polycyclic aromatic structure, it is a hydrophobic
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molecule with poor solubility in aqueous solutions but good solubility in polar aprotic organic

solvents.

Property Value Reference

CAS Number 78751-40-3 [2][3]

Molecular Formula C₁₈H₁₂O₂ [3][4]

Molecular Weight ~260.29 g/mol [3][4]

Appearance Typically a solid powder

Melting Point 246-247 °C [5]

Boiling Point 442.6 °C at 760 mmHg

Solubility
Insoluble in water; Soluble in

DMSO, DMF, Acetonitrile
[6]

Protocol: Preparation of a 10 mM Pyren-1-yl Acetate
Stock Solution
This protocol provides a detailed methodology for the preparation of a high-concentration

primary stock solution of pyren-1-yl acetate, which can be stored and diluted to working

concentrations as needed.

1. Safety Precautions

Always handle pyren-1-yl acetate in a well-ventilated area or a chemical fume hood.[5]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of dust and direct contact with skin and eyes.[5]

Refer to the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

While a specific SDS for pyren-1-yl acetate is not readily available, data for the parent

compound, pyrene, indicates it is very toxic to aquatic life.[7][8]
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2. Materials and Equipment

Pyren-1-yl acetate (solid)

Anhydrous/High-purity Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile tips

Optional: Sonicator bath

3. Experimental Procedure

The following workflow outlines the steps for preparing the stock solution.
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Diagram 1: Stock Solution Preparation Workflow
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5. Aliquot into smaller
volumes for storage

6. Store at -20°C or -80°C
protected from light
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Diagram 2: Enzymatic Activation of Pyren-1-yl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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